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Introduction and Executive Summary

Amprolium Hydrochloride is a thiamine antagonist primarily used as a coccidiostat in poultry farming.
This whitepaper provides a comprehensive technical overview of its physicochemical properties, analytical
methodologies, and pharmacological characteristics tailored for researchers and drug development
professionals. Amprolium HCI has been widely used since the 1960s due to its high efficacy and safety
profile, functioning by blocking thiamine uptake in coccidia parasites, thereby preventing carbohydrate
synthesis and leading to parasitic death [1] [2]. The compound presents unique analytical challenges due to
its polar nature and requirement for sensitive detection methods, particularly for residual analysis in animal-
derived products. Recent advancements in analytical techniques have enabled more precise quantification
and monitoring of this veterinary drug, supporting its continued application in poultry health management

while addressing growing concerns about drug residues in food products.

Fundamental Physicochemical Characteristics

Amprolium HCI demonstrates specific physicochemical properties that influence its analytical behavior,

formulation development, and pharmacological activity.
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Structural and Identity Parameters

e Chemical Name: 1-[(4-amino-2-propylpyrimidin-5-yl)methyl]-2-methylpyridin-ium chloride
hydrochloride [3]

¢ Molecular Formula: C14H19N4-HCI-Cl or C1aH20CI2Na [1] [3]

e Molecular Weight: 315.24 g/mol [1] [4] [3]

e CAS Registry Number: 137-88-2 [1] [4] [3]

e Appearance: Amprolium HCl is described as a white crystalline powder in high-purity form, with
manufacturing processes specifically optimized to achieve this physical characteristic [5]

Solubility Profile

The solubility characteristics of Amprolium HCI in various solvents are crucial for formulation development

and analytical method design:

Table: Solubility Profile of Amprolium HCI

Solvent Solubility Experimental Conditions Source
Water 58-63 mg/mL (183.98-199.8 mM) In vitro, batch dependent [1] [4]
DMSO 2 mg/mL (6.34 mM) Moisture-absorbing DMSO reduces solubility  [1] [4]
Ethanol Insoluble Not specified [1] [4]

The significant solubility in aqueous systems facilitates its administration in drinking water for poultry, while

limited DMSO solubility presents considerations for in vitro experimental design.

Analytical Methodologies and Experimental Protocols

Various analytical techniques have been developed and validated for the identification, quantification, and

characterization of Amprolium HCI in different matrices.

Chromatographic Methods
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3.1.1 Stability-Indicating HPLC Method for Simultaneous Determination

A recent advanced HPLC method enables simultaneous determination of Amprolium HCI with other

anticoccidial drugs in veterinary formulations [6].

e Stationary Phase: Supelcosil C18 column (4.6-mm x 25-cm, 5 uym)

¢ Mobile Phase: 0.05 M KH2POa:Acetonitrile (80:20, v/v)

¢ Flow Rate: 2.0 mL/min

¢ Injection Volume: 10 pL

e Detection: UV detection at 260 nm

¢ Linearity Range: 20.0-60.0 pg/mL for Amprolium HCI

e Sample Preparation: Stock solution prepared in diluent (90% acetonitrile in water), working solutions
diluted to appropriate concentrations

¢ Validation: Conducted according to ICH guidelines with comprehensive greenness assessment using
GAPI, BAGI, and AGREE metrics [6]

3.1.2 Hydrophilic Interaction Liquid Chromatography (HILIC)

For polar compounds like Amprolium HCI, HILIC provides an effective alternative to reverse-phase

chromatography [7]:

e Column: ZIC-HILIC (250 mm x 4.6 mm, 5 pym)

¢ Mobile Phase: 0.2 M Ammonium acetate buffer:acetonitrile (15:85, v/v)
e pH: Adjusted to 5.7 with glacial acetic acid

¢ Flow Rate: 0.5 mL/min

e Detection: UV at 263 nm

¢ Run Time: Approximately 18 minutes

e Recovery: 97.8% to 102% across analytical range

3.1.3 Residue Monitoring in Edible Tissues

A simplified HPLC method has been developed for monitoring Amprolium HCI residues in chicken tissues

[8]:

¢ Sample Cleanup: Ultrafree-MC/PL centrifugal ultrafiltration unit

e Column: Mightysil RP4 GP

¢ Mobile Phase: Ethanol-5 mM 1-heptanesulfonic acid sodium salt solution (35:65, v/v) using ion-
pairing system

e Detection: Photodiode-array detector

e Recovery: >90% at spiking levels of 0.3-3.0 ug/g

e LOQ: 0.22 ug/g for muscle, 0.25 ug/g for liver
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¢ Analysis Time: <20 minutes per sample

Spectroscopic and Spectrofluorimetric Methods

Recent advances in spectroscopic techniques provide complementary approaches for Amprolium HCI

quantification.

3.2.1 Surface-Enhanced Raman Spectroscopy (SERS)

A highly sensitive SERS method has been developed for Amprolium HCI determination [2]:

e Substrate: Au@Ag core-shell alloy nanoparticles (65-70 nm diameter)

e Structure: "Sandwich" structure (AuNPs-drug-AgNPs) formed by electrostatic interaction
e LOD: Nanomolar level (nmol L)

e Application: Successful determination in chicken and duck tissue samples

¢ Advantages: Minimal sample preparation, rapid analysis, high sensitivity

3.2.2 Spectrophotometric and Spectrofluorimetric Approaches

Novel methods targeting tertiary amino groups have been developed for wastewater analysis [9]:

¢ Principle: Reaction with Eosin-Y in acidic medium to form orange-red ion pair complexes
e Spectrophotometric Method (I):
o Detection: 547 nm
o LOD: 45 ng/mL, LOQ: 136 ng/mL
o Linearity: 100-5000 ng/mL
e Spectrofluorimetric Method (ll):
o Excitation/Emmission: Aex 470 nm/Aem 552 nm
o LOD: 142 ng/mL, LOQ: 429 ng/mL
o Linearity: 500-2000 ng/mL
e Optimized Conditions: pH 3.5 (Method I) or pH 3.0 (Method Il) using acetate buffer

Chemometric Approaches

For complex mixtures, chemometric methods provide powerful analytical solutions:

¢ Techniques: Genetic Algorithm-Artificial Neural Networks (GA-ANN), Partial Least Squares (PLS-1)

© 2026 Smolecule. All rights reserved. 4/9 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0026265X21004276
https://www.nature.com/articles/s41598-025-22052-9
https://www.smolecule.com/products/s518812?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

e Application: Simultaneous determination of Amprolium HCI and Ethopabate in presence of alkaline
degradation products
o Advantage: Ability to resolve severely overlapping UV spectra without prior separation [10]

Pharmacological Properties and Mechanism of Action

Amprolium HCI functions through a targeted biochemical mechanism that underlies its therapeutic efficacy

as a coccidiostat.

Thiamine (Vitamin B1)
Ingestion

herapeutic Outcome
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Click to download full resolution via product page
Diagram 1: Mechanism of Action of Amprolium HCI as a Thiamine Antagonist

The specific blockade of thiamine uptake differentiates Amprolium HCI from other coccidiostats and

explains its selective toxicity against coccidia parasites while maintaining relative safety in host species.

Pharmacokinetic Profile

In vivo studies in poultry have characterized the disposition kinetics of Amprolium HCI [1]:

Table: Pharmacokinetic Parameters of Amprolium HCI in Poultry

- ) Intravenous (13 Oral (13 mglkg) Intravenous (30
arameter ra m
mglkg) 9'9 mglkg)

Species Healthy chickens Healthy chickens Hubbard broiler
chickens

Half-life (t1/2) 0.21 hour 0.292-0.654 hour ti/2a: 0.17 hour, t1/2[3:
4.89 hours

Volume of 0.12 L/kg Not reported 0.34 L/kg (Vdss)

Distribution (Vd)

Total Body Clearance  1.32 L/h-kg Not reported 0.562 mL/kg/min

(o))

Bioavailability Not applicable 2.3-6.4% (fasting increases  66%

absorption)

Cmax Not applicable 13 mg/kg (fasting) 42.9 yg/mL at 3.67

hours

The observed "flip-flop" phenomenon (where absorption rate is slower than elimination rate) following oral
administration and the significant food effect on bioavailability have important implications for dosing

regimen design in clinical practice.

© 2026 Smolecule. All rights reserved. 6/9 Tech Support


https://www.smolecule.com/products/s518812?utm_src=pdf-body-img
https://www.selleckchem.com/products/amprolium-hcl.html
https://www.smolecule.com/products/s518812?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Stability and Processing Considerations

Stability Profile

Amprolium HCI requires specific storage conditions to maintain stability and potency [4]:

e Lyophilized Form: Stable for 36 months when stored at -20°C in desiccated condition
¢ Solution Form: Stable for 1 month at -20°C; multiple freeze-thaw cycles should be avoided
e Handling: Aliquot recommended for solution storage to prevent repeated freezing and thawing

Manufacturing and Purification

Advanced manufacturing processes have been developed to produce high-purity granular Amprolium HCI

[5]:

¢ Process Steps: Crystallization from organic solvent-water systems, dehydration, and drying

e Organic Solvents: Isopropanol, methanol, or ethanol employed in crystallization

¢ Benefits: Improved patrticle size distribution, reduced dust formation, enhanced flow properties
e Impurity Control: Effective removal of process-related impurities and byproducts

Regulatory and Quality Control Aspects

Analytical Greenness Assessment

Recent methodologies have incorporated comprehensive environmental impact assessment [6]:

e Assessment Tools: Green Analytical Procedure Index (GAPI), Blue Applicability Grade Index
(BAGI), Analytical GREEnness Metric tool (AGREE)

¢ Sustainability Focus: Reduced organic solvent consumption, minimized waste generation,
enhanced energy efficiency

¢ Industry Trend: Alignment with green analytical chemistry principles for improved environmental
footprint
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Regulatory Status and Compendial Methods

¢ Official Monographs: Included in United States Pharmacopeia (USP) and British Pharmacopoeia
(BP) [7]

¢ Quality Standards: Compliance with ICH guidelines for analytical method validation [6] [7]

¢ Global Harmonization: Increasing emphasis on standardized testing protocols across international
markets

Conclusion

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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at: [https://www.smolecule.com/products/b518812#amprolium-hcl-physicochemical-characteristics-

white-crystalline-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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